N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C23H20N4O2/c28-22-16-21(18-6-2-1-3-7-18)25-17-27(22)15-12-24-23(29)19-8-10-20(11-9-19)26-13-4-5-14-26/h1-11,13-14,16-17H,12,15H2,(H,24,29)
• InChI Key: KLXXDDOJVUNWAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCNC(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• CAS No.: 1334373-52-2

Description

N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide is a useful research compound. Its molecular formula is C23H20N4O2 and its molecular weight is 384.439. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) explored the synthesis of novel pyrazolopyrimidines derivatives, evaluating their anticancer and anti-5-lipoxygenase activities. This research highlights the potential of pyrimidine derivatives in developing new therapeutic agents with specific biological activities (Rahmouni et al., 2016).

Antimicrobial Activity

Research on substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives by Laxmi et al. (2019) assessed their antibacterial and antifungal activities, demonstrating the potential of pyrimidine derivatives in combating microbial infections (Laxmi et al., 2019).

Neuroleptic Activity

A study by Iwanami et al. (1981) synthesized benzamides of N,N-disubstituted ethylenediamines, evaluating their potential as neuroleptics. This study shows the versatility of pyrimidine derivatives in the development of drugs for treating neurological disorders (Iwanami et al., 1981).

Heterocyclic Synthesis

Hussein et al. (2009) detailed the synthesis of nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing the naphthyl moiety, showcasing the application of pyrimidine derivatives in creating complex heterocyclic compounds for various scientific purposes (Hussein et al., 2009).